Cas no 2138818-22-9 (Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)-)

• Product Name: Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)-
• CAS No: 2138818-22-9
• MF: C₇H₄Br₂FN
• MW: 280.919763565063
• CID: 5261481
• Update Time: 2025-10-28

Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)-

• Inchi： 1S/C7H4Br2FN/c8-5-1-2-6(11-4-5)3-7(9)10/h1-4H
• InChI Key： HLXOLCDUHDLIJE-UHFFFAOYSA-N
• SMILES： C1(C=C(Br)F)=NC=C(Br)C=C1

Additional information on Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)-

Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)- (CAS No. 2138818-22-9): A Comprehensive Overview in Modern Chemical Research

Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)-, identified by its CAS number 2138818-22-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and advanced materials. The presence of both bromo and fluoro substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable scaffold for synthetic chemists.

The structural motif of Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)- consists of a pyridine ring seamlessly integrated with a substituted ethenyl group. The bromo groups at the 5-position and the 2-position of the ethenyl moiety enhance its utility in cross-coupling reactions, which are pivotal in modern drug synthesis. These reactions often form the backbone of medicinal chemistry, enabling the construction of complex molecules with high precision.

In recent years, the pharmaceutical industry has witnessed a surge in the use of halogenated pyridines due to their versatility in medicinal chemistry. The bromo and fluoro substituents in Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)- contribute to its stability under various reaction conditions while also facilitating nucleophilic aromatic substitution and other key transformations. This makes it an indispensable building block for synthesizing a wide array of pharmacologically active compounds.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The ability to modulate these pathways with high selectivity is crucial for developing effective treatments with minimal side effects.

The synthetic pathways for preparing Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)- are diverse and well-documented. Common methods include palladium-catalyzed cross-coupling reactions, which allow for the efficient formation of carbon-carbon bonds. These reactions are often conducted under mild conditions, making them environmentally friendly and scalable for industrial applications. Additionally, the compound's stability under various storage conditions enhances its practicality in laboratory settings.

Recent studies have highlighted the compound's potential in materials science as well. Its unique electronic properties make it suitable for applications in organic electronics, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The halogenated pyridines contribute to improved charge transport properties, which are essential for enhancing the performance of these devices.

The role of computational chemistry in understanding the reactivity and properties of Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)- cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes with remarkable accuracy, thereby reducing experimental trial-and-error. This synergy between experimental chemistry and computational modeling has accelerated the discovery and optimization process significantly.

In conclusion, Pyridine, 5-bromo-2-(2-bromo-2-fluoroethenyl)- (CAS No. 2138818-22-9) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span across pharmaceuticals and materials science, driven by its unique structural attributes and reactivity profile. As research continues to evolve, this compound is poised to play an even more pivotal role in shaping the future of chemical innovation.